N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide

Specification

• CAS No.: 1787903-05-2
• Molecular Formula: C17H17F3N2O5
• Molecular Weight: 386.327
• IUPAC Name: N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• Standard InChI: InChI=1S/C17H17F3N2O5/c1-16(25,9-13-3-2-8-26-13)10-21-14(23)15(24)22-11-4-6-12(7-5-11)27-17(18,19)20/h2-8,25H,9-10H2,1H3,(H,21,23)(H,22,24)
• Standard InChI Key: XWALGIYSIHSSNF-UHFFFAOYSA-N
• SMILES: CC(CC1=CC=CO1)(CNC(=O)C(=O)NC2=CC=C(C=C2)OC(F)(F)F)O

Introduction

N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide is a complex organic compound that incorporates several distinct structural elements, including a furan ring, a hydroxypropyl group, and a trifluoromethoxyphenyl moiety. This compound is notable for its potential applications in medicinal chemistry, particularly due to its unique structural features that could impart diverse biological activities.

Structural Components

• Furan Ring: The furan ring is a five-membered heterocyclic ring containing one oxygen atom. It is known for its stability and reactivity in organic synthesis.

• Hydroxypropyl Group: This group adds a hydroxyl (-OH) functionality, which can participate in hydrogen bonding and influence the compound's solubility and biological activity.

• Trifluoromethoxyphenyl Moiety: The trifluoromethoxy group enhances the compound's lipophilicity and stability, potentially affecting its pharmacokinetic properties.

Synthesis and Chemical Reactions

The synthesis of N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide likely involves multi-step organic reactions. Common reagents used in similar syntheses include potassium permanganate for oxidation, lithium aluminum hydride for reduction, and various alkyl halides for substitution reactions.

Potential Applications

This compound, like other complex organic molecules with diverse structural features, may have applications in medicinal chemistry. The presence of a furan ring and a trifluoromethoxy group could impart unique biological activities, making it a candidate for drug development or as a building block in organic synthesis.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	Features
N-[2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide	C17H16F3N3O3S	433.42 g/mol	Furan, Thiophene, Trifluoromethoxy
N-(Furan-2-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	C18H22BNO4	327.18 g/mol	Furan, Dioxaborolan
(4E)-5-(4-ethoxyphenyl)-4-[furan-2-yl(hydroxy)methylidene]-1-[3-(1H-imidazol-1-yl)propyl]pyrrolidine-2,3-dione	C23H23N3O5	421.4 g/mol	Furan, Ethoxyphenyl, Imidazolyl